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Compound of Interest

Compound Name: DY-680-NHS ester

Cat. No.: B15553301

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties and

applications of DY-680-NHS ester, a widely utilized near-infrared (NIR) fluorescent dye. This

document offers structured data, detailed experimental protocols, and visual workflows to

support researchers in the effective use of this powerful labeling reagent.

Core Chemical and Spectroscopic Properties
DY-680-NHS ester is an amine-reactive fluorescent dye belonging to the cyanine family. Its N-

hydroxysuccinimidyl (NHS) ester functional group allows for the straightforward and efficient

labeling of primary and secondary amines, such as those found in proteins and amine-modified

oligonucleotides. The resulting amide bond is highly stable, ensuring a robust fluorescent

conjugate.[1] Its hydrophilic nature allows for conjugation to antibodies at high dye-to-protein

ratios without causing precipitation or significant fluorescence quenching.[2][3]

The key quantitative properties of DY-680-NHS ester and spectrally similar commercially

available dyes are summarized in the table below. It is important to note that while these dyes

share similar spectral characteristics, their exact chemical structures and properties can vary

between manufacturers.
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Property
DY-680-NHS
ester

IRDye®
680LT NHS
Ester

Atto 680
NHS ester

AZDye 680
NHS Ester

IVISense™
680 NHS

Molecular

Weight (

g/mol )

731.9[2] 1402.32[1] 828[4] 955.9[5] 1856[6]

Excitation

Maximum

(λex, nm)

690[2] 676-680[1] 681[4] 678[5] 668[6]

Emission

Maximum

(λem, nm)

709[2] 693-694[1] 698[4] 701[5] 688[6]

Molar

Extinction

Coefficient (ε,

M⁻¹cm⁻¹)

140,000[2][7]
250,000 (in

1X PBS)[1]
125,000[4] 185,000[5] 210,000[6]

Solubility -

Water,

DMSO,

DMF[8]

DMSO,

DMF[4]

Water,

DMSO,

DMF[5]

DMSO[6]

Reactivity
Primary

Amines

Primary and

Secondary

Amines[1]

Primary

Amines[4]

Primary

Amines[5][9]

Primary

Amines[6]

Chemical Reactivity and Labeling Mechanism
The core of DY-680-NHS ester's utility lies in its N-hydroxysuccinimidyl ester group. This group

readily reacts with nucleophilic primary amines, predominantly the ε-amino group of lysine

residues in proteins, to form a stable covalent amide bond. The reaction proceeds optimally

under slightly alkaline conditions (pH 8.0-9.0), where the amine groups are deprotonated and

thus more nucleophilic.[10]
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DY-680-NHS Ester Labeling Reaction

Experimental Protocols
Protein Labeling with DY-680-NHS Ester
This protocol provides a general procedure for labeling proteins, such as antibodies, with DY-
680-NHS ester. Optimization may be required for specific proteins and desired degrees of

labeling.

Materials:

Protein to be labeled (in an amine-free buffer, e.g., PBS)

DY-680-NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.3-8.5[10][11]

Purification column (e.g., size-exclusion chromatography column like Bio-Gel P-100)[12]

Reaction tubes
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Spectrophotometer

Procedure:

Protein Preparation:

Dissolve or exchange the protein into the labeling buffer at a concentration of 1-10 mg/mL.

[6][11] Proteins must be in a buffer free of primary amines (e.g., Tris or glycine) as these

will compete with the labeling reaction.[11] If the protein solution contains such buffers,

perform dialysis against the labeling buffer.

Dye Preparation:

Allow the vial of DY-680-NHS ester to equilibrate to room temperature before opening to

prevent moisture condensation.[11]

Prepare a stock solution of the dye by dissolving it in anhydrous DMF or DMSO to a

concentration of 1-10 mg/mL.[4][13] This solution should be prepared fresh immediately

before use.[4]

Conjugation Reaction:

Add a calculated amount of the dye stock solution to the protein solution. A common

starting point is a 4:1 molar ratio of dye to protein.[12] The optimal ratio may need to be

determined empirically.

Incubate the reaction mixture for 1-2 hours at room temperature in the dark with gentle

stirring or rocking.[6][13]

Purification of the Conjugate:

Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column.[12]

Equilibrate the column with PBS or another suitable buffer.

Apply the reaction mixture to the column and collect the fractions. The first colored

fractions will contain the labeled protein, while the later, smaller molecular weight fractions
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will contain the free dye.

Determination of Degree of Labeling (DOL):

Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the

absorption maximum of the dye (e.g., 690 nm for DY-680).

Calculate the protein concentration using its molar extinction coefficient at 280 nm,

correcting for the dye's absorbance at this wavelength (if significant).

Calculate the dye concentration using the Beer-Lambert law (A = εcl).

The DOL is the molar ratio of the dye to the protein. An optimal DOL for antibodies is

typically between 2 and 3.[6]

Storage and Stability
Unconjugated Dye: Store the solid DY-680-NHS ester at -20°C to -80°C, protected from light

and moisture.[13] Under these conditions, it is stable for at least one year.[10][13] Stock

solutions of the dye in anhydrous DMF or DMSO should be used immediately or stored at

-20°C for a very limited time, as their stability is significantly reduced.[13]

Conjugated Protein: Store the labeled protein conjugate at 4°C for short-term storage. For

long-term storage, it is recommended to add a preservative like sodium azide (0.02-0.05%)

and store at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[4][13][14]

Protect the conjugate from light.[4][10]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for protein labeling with DY-680-NHS ester.
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Protein Labeling Workflow with DY-680-NHS Ester

Applications
DY-680 and spectrally similar dyes are extensively used in a variety of fluorescence-based

applications due to their emission in the near-infrared spectrum, which minimizes

autofluorescence from biological samples. Common applications include:
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Western Blotting[2][3]

Microscopy[2][3]

Flow Cytometry[2][3]

In Vivo Imaging[9]

Cell-based Assays[2][3]

This technical guide provides a foundational understanding of the chemical properties and

handling of DY-680-NHS ester. For specific applications, further optimization of labeling and

detection protocols may be necessary to achieve the best results. Always refer to the

manufacturer's specific product information for the most accurate and up-to-date data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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